Cas no 1253200-82-6 (rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid)

Technical Introduction: Rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid is a chiral piperidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. Its stereochemically defined structure (3S,6R) ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions. The carboxylic acid moiety allows for further functionalization, enabling its use as a versatile intermediate in peptidomimetics and bioactive compound synthesis. Its rigid, methyl-substituted piperidine scaffold contributes to conformational control in target molecules. This compound is particularly useful in medicinal chemistry for the development of stereospecific therapeutics.
rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid structure
1253200-82-6 structure
Product Name:rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid
CAS No:1253200-82-6
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD27997481
CID:4565073
PubChem ID:66739888
Update Time:2025-06-12

rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester
    • cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
    • (3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
    • P21109
    • (3R,6S)-1-Boc-6-methylpiperidine-3-carboxylic acid
    • (3R,6S)-1-Boc-6-methyl-piperidine-3-carboxylic acid
    • (3R,6S)-1-[(t-Butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid
    • (3R,6S)-1-(TERT-BUTOXY
    • rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid
    • cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
    • MFCD30491069
    • AS-39860
    • (3R,6S)-6-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
    • AKOS027255438
    • CS-0037837
    • 1932189-29-1
    • MFCD27997481
    • 1253200-82-6
    • rac-(3R,6S)-1-[(tert-butoxy)carbonyl]-6-methylpiperidine-3-carboxylic acid, cis
    • (3R,6S)-1-(TERT-BUTOXYCARBONYL)-6-METHYLPIPERIDINE-3-CARBOXYLIC ACID
    • SCHEMBL601116
    • CS-0368738
    • MDL: MFCD27997481
    • Inchi: 1S/C12H21NO4/c1-8-5-6-9(10(14)15)7-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
    • InChI Key: TZCMQIKRCZLVQN-DTWKUNHWSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@H](C(=O)O)CC[C@@H]1C)=O

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.8

rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB455691-500 mg
cis-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester; .
1253200-82-6
500MG
€439.40 2022-03-01
abcr
AB455691-1 g
cis-6-Methyl-piperidine-1,3-dicarboxylic acid 1-tert-butyl ester; .
1253200-82-6
1g
€642.40 2022-03-01
Chemenu
CM323436-1g
cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
1253200-82-6 95%
1g
$767 2022-06-13
Chemenu
CM323436-100mg
cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
1253200-82-6 95%
100mg
$160 2022-09-03
Chemenu
CM323436-250mg
cis-1-(tert-Butoxycarbonyl)-6-methylpiperidine-3-carboxylic acid
1253200-82-6 95%
250mg
$281 2022-09-03
eNovation Chemicals LLC
Y1130359-100mg
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
1253200-82-6 95%
100mg
$200 2024-07-28
eNovation Chemicals LLC
Y1130359-250mg
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
1253200-82-6 95%
250mg
$260 2024-07-28
eNovation Chemicals LLC
Y1130359-500mg
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
1253200-82-6 95%
500mg
$400 2024-07-28
eNovation Chemicals LLC
Y1130359-1g
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
1253200-82-6 95%
1g
$665 2024-07-28
eNovation Chemicals LLC
Y1130359-5g
cis-1-Boc-6-methyl-piperidine-3-carboxylic acid
1253200-82-6 95%
5g
$2675 2024-07-28

Additional information on rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid

Rel-(3S,6R)-1-tert-Butoxycarbonyl-6-methyl-piperidine-3-carboxylic Acid (CAS No. 1253200-82-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Rel-(3S,6R)-1-tert-Butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid (CAS No. 1253200-82-6) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine carboxylic acids and is characterized by its tert-butoxycarbonyl (Boc) protecting group and methyl substitution at the 6-position of the piperidine ring. The chiral centers at the 3S and 6R positions are crucial for its biological activity and selectivity.

The synthesis of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid involves a series of well-defined steps, including the formation of the piperidine ring, introduction of the Boc protecting group, and selective substitution at the 6-position. One common approach is to start with a suitable aminoketone precursor, which undergoes reductive amination to form the piperidine ring. The Boc group is then introduced via a reaction with di-tert-butyl dicarbonate (Boc2O), followed by selective alkylation at the 6-position using an appropriate alkylating agent. The final step involves carboxylation to form the carboxylic acid moiety.

The structural features of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid make it an attractive candidate for various medicinal applications. The Boc protecting group ensures that the amine functionality remains unreactive during synthetic manipulations, allowing for precise control over the final product's properties. The methyl substitution at the 6-position can influence the compound's conformational flexibility and binding affinity to biological targets.

Recent studies have highlighted the potential of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid in modulating specific protein-protein interactions (PPIs) and enzyme activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases. The chiral centers at the 3S and 6R positions were found to be essential for achieving high selectivity and potency.

In addition to its therapeutic potential, rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid has been used as a building block in the synthesis of more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in drug discovery and development processes. Researchers have successfully incorporated this compound into prodrugs designed to improve pharmacokinetic properties and reduce side effects.

The physical and chemical properties of rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid have also been extensively studied. It is typically obtained as a white crystalline solid with high purity and stability under standard laboratory conditions. The compound is soluble in common organic solvents such as dichloromethane (DCM), dimethyl sulfoxide (DMSO), and methanol, which facilitates its use in various synthetic protocols.

From a safety perspective, rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that the Boc protecting group can release tert-butyl alcohol upon deprotection, which should be managed according to standard safety guidelines.

In conclusion, rel-(3S,6R)-1-tert-butoxycarbonyl-6-methyl-piperidine-3-carboxylic acid (CAS No. 1253200-82-6) is a versatile and promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an important molecule for further research and development in drug discovery. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.